2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide

• IUPAC Name: 2-amino-N-cyclopropyl-N-[(1-methylpiperidin-2-yl)methyl]acetamide
• InChI: InChI=1S/C12H23N3O/c1-14-7-3-2-4-11(14)9-15(10-5-6-10)12(16)8-13/h10-11H,2-9,13H2,1H3
• InChI Key: UKPGQPMLRMFOQH-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCCC1CN(C2CC2)C(=O)CN
• Molecular Formula: C12H23N3O
• Molecular Weight: 225.33 g/mol

Description

2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide is a tertiary amine with a complex acetamide backbone, featuring a cyclopropyl group and a methyl-substituted piperidinylmethyl moiety (Figure 1). This structural architecture confers unique electronic and steric properties, making it a candidate for pharmaceutical applications, particularly as an intermediate in drug synthesis . Notably, its synthesis and commercial availability have faced challenges, as evidenced by its discontinued status in multiple catalogs .

Biological Activity

2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide (CAS No. 1353955-66-4) is a synthetic compound with potential applications in pharmacology and medicinal chemistry. Its unique structure, featuring a cyclopropyl group and a piperidine ring, suggests diverse biological activities. This article reviews the biological activity of this compound, focusing on its mechanism of action, therapeutic potential, and relevant research findings.

Chemical Structure and Properties

The chemical formula for 2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide is $C_{11}H_{20}N_{3}O$. The structure includes functional groups that may contribute to its biological activity, such as the amine and acetamide moieties.

Property	Value
Molecular Formula	C₁₁H₂₀N₃O
Molecular Weight	212.30 g/mol
CAS Number	1353955-66-4

The biological activity of 2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide is primarily attributed to its interactions with specific molecular targets, including enzymes and receptors. Preliminary studies suggest that it may act as an inhibitor or modulator of various biological pathways, potentially affecting processes such as:

• Enzyme Inhibition : The compound may inhibit certain enzymes involved in metabolic pathways.
• Receptor Binding : It could bind to specific receptors, altering physiological responses.

Antimicrobial Activity

Research indicates that compounds similar to 2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide exhibit antimicrobial properties. For instance, studies have shown that alkaloids can disrupt bacterial cell membranes, leading to increased permeability and cell death . While specific data on this compound's antimicrobial activity is limited, its structural similarities suggest potential effectiveness against various pathogens.

Case Studies

• Inhibition of Lipoxygenase : A related study highlighted small molecule inhibitors of human platelet-type lipoxygenase that displayed nanomolar activity against the enzyme. These findings underscore the potential for similar compounds like 2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide to exhibit selective inhibition in biochemical assays .
• Cancer Research : Another study explored the role of lipoxygenase in cancer progression, suggesting that inhibitors could modify disease outcomes. The implications for 2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide in cancer treatment warrant further investigation .

Comparative Analysis with Related Compounds

To understand the unique properties of 2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide, it is beneficial to compare it with structurally related compounds:

Compound Name	Structure Type	Notable Activity
2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-acetamide	Similar structure	Potential enzyme inhibition
2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-4-yl)-propionamide	Propionamide variant	Varying chemical properties

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Status
2-Amino-N-cyclopropyl-N-(1-methyl-piperidin-2-ylmethyl)-acetamide (Target)	Not explicitly provided	~301.43 (estimated*)	Cyclopropyl, methyl-piperidinylmethyl	Discontinued
2-Amino-N-((1-benzylpiperidin-3-yl)methyl)-N-cyclopropylacetamide	C₁₇H₂₆N₃O	301.43	Cyclopropyl, benzyl-piperidinylmethyl	Available (Enquiry)
2-Amino-N-cyclopropyl-N-(tetrahydro-2H-pyran-4-yl)acetamide	C₁₀H₁₈N₂O₂	198.26	Cyclopropyl, tetrahydro-2H-pyran-4-yl	Discontinued
N-[1-(2-Amino-ethyl)-piperidin-2-ylmethyl]-N-cyclopropyl-acetamide	C₁₃H₂₄N₃O	247.35	Cyclopropyl, aminoethyl-piperidinylmethyl	Discontinued
2-Chloro-N-(1-methylethyl)-N-[1-(phenylmethyl)-4-piperidinyl]acetamide	C₁₇H₂₅ClN₂O	308.85	Chloro, isopropyl, benzyl-piperidinyl	Available
2-Amino-N-cyclopropyl-N-(4-methoxy-benzyl)-acetamide	C₁₃H₁₈N₂O₂	234.29	Cyclopropyl, 4-methoxybenzyl	Available

*Estimated based on analog data (e.g., ).

Key Observations:

Substituent Effects on Molecular Weight: The benzyl-piperidinylmethyl group in increases molecular weight (301.43 g/mol) compared to the tetrahydro-2H-pyran analog (198.26 g/mol) .

Functional Group Impact :

• The methyl-piperidinylmethyl group in the target compound introduces rigidity due to the piperidine ring, which may influence conformational stability in biological systems .
• The 4-methoxybenzyl group in enhances solubility via hydrogen bonding but may reduce membrane permeability due to increased polarity.

Pharmacological and Toxicological Profiles

• Target Compound: Limited toxicity data are available.
• Chloro-Substituted Analog () : The chloro group may confer metabolic resistance but raises toxicity concerns, as halogenated compounds often require rigorous safety evaluations.
• 2-Cyano-N-[(methylamino)carbonyl]acetamide (Related Compound): A structurally simpler analog with unstudied toxicological properties, highlighting a gap in safety data for this class .

Preparation Methods

Reductive Amination of Piperidine Derivatives

A common approach involves reductive amination of 2-pyridinecarboxaldehyde with methylamine, followed by catalytic hydrogenation. This method achieves 70–85% yields under 50–100 psi H₂ pressure using palladium-on-carbon catalysts. The resulting 1-methylpiperidin-2-ylmethanol is then oxidized to the corresponding aldehyde using MnO₂ or Dess-Martin periodinane.

Quaternization and Demethylation Strategies

Alternative routes employ N-methylation of piperidin-2-ylmethanol via treatment with methyl iodide in THF, yielding quaternary ammonium salts. Subsequent demethylation with HCO₂NH₄/Pd/C selectively removes the methyl group while preserving the piperidine ring. This method avoids over-alkylation but requires strict temperature control (0–5°C) to prevent racemization.

The final assembly hinges on coupling the cyclopropylamine and piperidine intermediates through acetamide linkages, followed by amino group introduction.

Carbodiimide-Mediated Coupling

EDCl (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (hydroxybenzotriazole) facilitate amide bond formation between cyclopropanecarboxylic acid and the piperidine amine. Typical conditions involve 0°C to room temperature stirring in DCM, achieving 65–78% yields. Excess reagent (1.5–2.0 equiv) ensures complete conversion.

HATU-Based Coupling for Sterically Hindered Amines

For hindered amines like 1-methyl-piperidin-2-ylmethylamine, HATU (hexafluorophosphate azabenzotriazole tetramethyl uronium) outperforms traditional agents. A representative protocol from details:

Reagent	Equiv	Solvent	Temp (°C)	Time (h)	Yield
HATU	1.8	DMF	20	2	84%
DIEA	3.0
Piperidine intermediate	1.0

Post-coupling, the Boc-protected amine is deprotected using 4M HCl in dioxane, affording the free amino group in quantitative yields.

Purification and Characterization

Chromatographic Techniques

Silica gel chromatography with gradient elution (EtOAc/hexane 1:4 to 1:1) resolves regioisomers arising from piperidine functionalization. Reverse-phase HPLC (C18 column, 10–70% acetonitrile/water) further purifies the final compound to >95% purity.

Spectroscopic Validation

1H NMR confirms structure through characteristic signals:

• Cyclopropyl CH₂: δ 0.8–1.2 ppm (multiplet)

• Piperidine N-CH3: δ 2.3–2.5 ppm (singlet)

• Acetamide NH: δ 6.7–7.1 ppm (broad, exchanges with D2O)

Industrial Scalability and Green Chemistry Considerations

Continuous Flow Synthesis

Microreactor systems enhance heat transfer during exothermic steps like cyclopropanation, reducing decomposition. A two-stage flow system reported in achieves 92% conversion using residence times <10 minutes.

Solvent Recycling

DMF recovery via vacuum distillation reduces waste generation by 40–50%. Catalytic hydrogenation replaces stoichiometric reductants, aligning with green chemistry principles .